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Compound of Interest

Compound Name: Z-D-Asp-OH

Cat. No.: B554537 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical

reagents like Z-D-Asp-OH is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive overview of the necessary procedures for

the safe handling and disposal of Z-D-Asp-OH, ensuring compliance and minimizing risk.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Z-D-Asp-OH.

Property Value

Molecular Formula C₁₂H₁₃NO₆[1]

Molecular Weight 267.23 g/mol [1]

Appearance Off-white powder/solid

Melting Point 187 - 192 °C

Purity ≥98.0%[1]

Storage Temperature -20°C to -80°C[2]

Disposal Procedures
The disposal of Z-D-Asp-OH should be conducted in accordance with local, state, and federal

regulations. As a non-combustible solid, specific protocols should be followed to ensure safe
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handling and disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling Z-D-Asp-OH for disposal, ensure the following personal protective equipment

is worn:

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Protective gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if there is a risk of inhalation.[3]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[3]

Step 2: Waste Collection

Solid Waste:

Carefully sweep up the solid Z-D-Asp-OH, avoiding dust generation.

Place the swept material into a clearly labeled, sealed container suitable for chemical

waste.

Contaminated Materials:

Any materials used to clean up spills, such as absorbent pads or paper towels, should

also be placed in the sealed waste container.

Empty containers of Z-D-Asp-OH should be triple-rinsed with an appropriate solvent. The

rinsate should be collected and treated as chemical waste.

Step 3: Storage Pending Disposal

Store the sealed waste container in a designated, well-ventilated, and cool, dry area away

from incompatible materials.
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The storage area should be clearly marked as "Hazardous Waste" or "Chemical Waste."

Step 4: Final Disposal

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Do not dispose of Z-D-Asp-OH down the drain or in regular trash.

Always follow the specific disposal guidelines provided by your institution's Environmental

Health and Safety (EHS) department.

Experimental Protocol: Spill Response
In the event of a Z-D-Asp-OH spill, the following procedure should be implemented:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Ensure Proper Ventilation: Increase ventilation in the area to disperse any airborne dust.

Don Appropriate PPE: Wear the personal protective equipment outlined in the disposal

procedures.

Contain the Spill: If it is a powder, carefully cover the spill with a damp paper towel to prevent

it from becoming airborne.

Clean the Spill:

For small spills, gently sweep the material into a dustpan and place it in a labeled waste

container.

For larger spills, use an absorbent material to collect the powder before sweeping.

Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water.

Collect all cleaning materials as hazardous waste.

Dispose of Waste: All contaminated materials, including PPE, should be placed in a sealed

bag or container and disposed of as chemical waste.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Z-D-
Asp-OH.

Z-D-Asp-OH Waste Generated

Is the container empty?

Empty ContainersBA

Solid Waste (Powder)

Wear Appropriate PPE

Contaminated Materials (Gloves, Wipes)

Collect in a Labeled, Sealed Container

Store in Designated Hazardous Waste Area

Arrange for Pickup by Licensed Waste Disposal Vendor

Final Disposal at a Permitted Facility

No (residue) Triple Rinse with Appropriate Solvent

Yes

Collect Rinsate as Hazardous Waste Dispose of rinsed container as non-hazardous waste (if permitted)
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Caption: Workflow for the safe disposal of Z-D-Asp-OH waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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